Cas no 61227-76-7 (Propanedinitrile,[4-(cyano-1H-indol-3-ylmethylene)-2,5-cyclohexadien-1-ylidene]-)

• Product Name: Propanedinitrile,[4-(cyano-1H-indol-3-ylmethylene)-2,5-cyclohexadien-1-ylidene]-
• CAS No: 61227-76-7
• MF: C₁₉H₁₀N₄
• MW: 294.309503078461
• CID: 487600
• Update Time: 2024-01-30

Propanedinitrile,[4-(cyano-1H-indol-3-ylmethylene)-2,5-cyclohexadien-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,[4-(cyano-1H-indol-3-ylmethylene)-2,5-cyclohexadien-1-ylidene]-
• Propanedinitrile, 2-[4-(cyano-1H-indol-3-ylmethylene)-2,5-cyclohexadien-1-ylidene]-

• Inchi： 1S/C19H10N4/c20-9-15(10-21)13-5-7-14(8-6-13)17(11-22)18-12-23-19-4-2-1-3-16(18)19/h1-8,12,23H
• InChI Key： ZLZQLKTWDBRDLY-UHFFFAOYSA-N
• SMILES： C(#N)C(=C1C=CC(=C(C#N)C2C3=C(NC=2)C=CC=C3)C=C1)C#N |c:2,6|

Computed Properties

• Exact Mass: 294.0907

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Melting Point: 280 °C (decomp)
• Boiling Point: 507.1±50.0 °C(Predicted)
• PSA: 87.16
• pka: 16.30±0.30(Predicted)